(5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol

• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: [5-[(4-methoxybutylamino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C11H19NO3/c1-14-7-3-2-6-12-8-10-4-5-11(9-13)15-10/h4-5,12-13H,2-3,6-9H2,1H3
• InChI Key: WBQAGLBPQAMJPJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNCC1=CC=C(O1)CO

Description

(5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol is a chemical compound with the molecular formula C11H19NO3 and a molecular weight of 213.27 g/mol . This compound is characterized by the presence of a furan ring substituted with a methanol group and an amino group linked to a methoxybutyl chain. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of (5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol typically involves the reaction of furan derivatives with appropriate amines and alcohols under controlled conditions. The specific synthetic routes and reaction conditions can vary, but they generally involve:

Starting Materials: Furan derivatives, 4-methoxybutylamine, and formaldehyde.

Reaction Conditions: The reactions are usually carried out in the presence of a catalyst, such as an acid or base, at elevated temperatures to facilitate the formation of the desired product.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the pure compound

Chemical Reactions Analysis

(5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino and methoxy groups can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Hydrolysis: The compound can be hydrolyzed to break down into its constituent parts in the presence of acids or bases.

Scientific Research Applications

(5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of (5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to changes in cellular signaling pathways and physiological responses .

Comparison with Similar Compounds

(5-{[(4-Methoxybutyl)amino]methyl}furan-2-yl)methanol can be compared with other similar compounds, such as:

(5-{[(4-Methoxyethyl)amino]methyl}furan-2-yl)methanol: This compound has a shorter alkyl chain compared to this compound, which can affect its chemical reactivity and biological activity.

(5-{[(4-Methoxypropyl)amino]methyl}furan-2-yl)methanol: This compound has a different alkyl chain length, which can influence its solubility and interaction with molecular targets.

(5-{[(4-Methoxyhexyl)amino]methyl}furan-2-yl)methanol: